ethyl 2-{[3-cyano-4-(2-methylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate

• IUPAC Name: ethyl 2-[[5-cyano-4-(2-methylphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetate
• InChI: InChI=1S/C17H18N2O3S/c1-3-22-16(21)10-23-17-14(9-18)13(8-15(20)19-17)12-7-5-4-6-11(12)2/h4-7,13H,3,8,10H2,1-2H3,(H,19,20)
• InChI Key: DNFVFWJEFVGSDO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=C(C(CC(=O)N1)C2=CC=CC=C2C)C#N
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

Chemical Reactions Analysis

The compound’s functional groups suggest it could participate in a variety of chemical reactions. For example, the cyano group could undergo hydrolysis to form a carboxylic acid, the sulfanyl group could participate in oxidation and reduction reactions, and the ester group could undergo hydrolysis or transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups. For example, the presence of polar groups like the cyano and ester groups could increase the compound’s solubility in polar solvents. The compound’s melting and boiling points, density, and other properties would need to be determined experimentally.

Scientific Research Applications

Synthesis of Highly Substituted Tetrahydroquinolines

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Preparation of Biologically Active Compounds

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Synthesis of Ethyl Glyoxylate

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Investigation of Knoevenagel Condensation Reactions

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Synthesis of Pyrrole Ethosuximide

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Synthesis of 2-(4,4-dimethyl-5,6-dihydro-4H-1,3-thiazin-2-yl)-N-(2-(trifluoromethoxy)phenyl)acetamide

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Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its activity in biological systems. It could potentially be used in the development of new pharmaceuticals, as a building block in synthetic chemistry, or in other applications depending on its specific properties.